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Compound of Interest

Compound Name:
1-Benzyl-3-

(trifluoroacetamido)pyrrolidine

Cat. No.: B058363 Get Quote

CAS Number: 115445-23-3

This technical guide serves as a resource for researchers, scientists, and drug development

professionals interested in 1-Benzyl-3-(trifluoroacetamido)pyrrolidine. While comprehensive

experimental data and specific biological applications are not extensively documented in

publicly accessible literature, this guide consolidates the available information regarding its

chemical properties and procurement.

Chemical Data Summary
A summary of the key quantitative data for 1-Benzyl-3-(trifluoroacetamido)pyrrolidine is

presented in the table below for easy reference and comparison.

Property Value Reference

CAS Number 115445-23-3 [1][2]

Molecular Formula C₁₃H₁₅F₃N₂O [2]

Molecular Weight 272.27 g/mol [2]

Alternate Names
N-(1-benzylpyrrolidin-3-

yl)-2,2,2-trifluoroacetamide
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Experimental Protocols
Detailed experimental protocols for the synthesis and purification of 1-Benzyl-3-
(trifluoroacetamido)pyrrolidine are not readily available in peer-reviewed journals or public

chemical databases. However, a general synthetic approach can be inferred from standard

organic chemistry principles. The logical synthesis would involve the acylation of 1-benzyl-3-

aminopyrrolidine with a trifluoroacetylating agent.

A plausible, though unverified, synthetic workflow is outlined below. It is crucial to note that this

is a theoretical pathway and requires experimental validation for safe and effective

implementation.

Hypothetical Synthesis Workflow
This diagram illustrates a potential synthetic route from a commercially available starting

material.

Hypothetical Synthesis of 1-Benzyl-3-(trifluoroacetamido)pyrrolidine

Reactants Reaction Conditions

Product

1-Benzyl-3-aminopyrrolidine

1-Benzyl-3-(trifluoroacetamido)pyrrolidine

Acylation

Trifluoroacetic Anhydride
or Ethyl Trifluoroacetate Aprotic Solvent (e.g., DCM, THF) Non-nucleophilic base (e.g., Triethylamine) Controlled Temperature (e.g., 0 °C to RT)

Click to download full resolution via product page

Caption: A potential synthetic pathway for the target compound.

Signaling Pathways and Biological Applications
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Currently, there is no specific information available in the public domain that details the

involvement of 1-Benzyl-3-(trifluoroacetamido)pyrrolidine in any signaling pathways or its

application in experimental workflows within drug development. The pyrrolidine scaffold is a

common motif in many biologically active compounds, and the trifluoroacetamide group can

influence properties such as metabolic stability and receptor binding affinity.[3][4] However,

without specific studies on this particular molecule, any discussion of its biological role would

be speculative.

Suppliers
1-Benzyl-3-(trifluoroacetamido)pyrrolidine is available from a number of chemical suppliers,

primarily for research and development purposes. It is important to request a certificate of

analysis from the supplier to verify the purity and identity of the compound.[1]

Potential suppliers include:

Santa Cruz Biotechnology[1]

Spectrum Chemical

ChemUniverse

Laibo Chem[2][5]

Conclusion
While 1-Benzyl-3-(trifluoroacetamido)pyrrolidine is a commercially available compound with

a defined chemical structure, there is a notable absence of detailed technical information in the

public sphere. Researchers interested in this molecule will likely need to perform their own

process development for synthesis and purification, as well as comprehensive analytical

characterization (NMR, IR, MS) to confirm its structure. Furthermore, any investigation into its

biological activity would be breaking new ground, as there is no established body of research

on its effects or mechanisms of action. This guide provides a summary of the currently

available information to serve as a starting point for such research endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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